trans-Octahydro-2H-pyrano[3,2-c]pyridine
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Overview
Description
Trans-Octahydro-2H-pyrano[3,2-c]pyridine is a chemical compound with the molecular formula C8H15NO . It is a yellow to brown solid with a molecular weight of 141.21 .
Synthesis Analysis
The synthesis of pyrano[3,2-c]pyridines can be achieved via a green and catalyst-free method at ambient temperature . This method involves the precipitation of these compounds from ethanol solutions of malononitrile and (E)-3,5-bis(benzylidene)-4-piperidones .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrano[3,2-c]pyridine core, which is a bicyclic structure containing a pyran ring fused with a pyridine ring .
Physical And Chemical Properties Analysis
This compound is a yellow to brown solid . It has a molecular weight of 141.21 and a monoisotopic mass of 141.115356 Da .
Scientific Research Applications
Synthesis Methods and Chemical Properties :
- A method involving a tandem hetero Diels–Alder/Mannich approach for the synthesis of a hexahydro-2H-pyrano[3,2-c]pyridin-4(3H)-one core, which is highly functionalizable, has been developed. This process results in selective formation of the trans-fused ring geometry (Robinson et al., 2013).
- Research on the emission and metal- and ligand-centered redox characteristics of hexarhenium(III) clusters with N-heterocyclic ligands, including a study of electronic interaction and luminescence properties, has been reported (Yoshimura et al., 2000).
- Studies on Sc(OTf)3-catalyzed intramolecular aza-Prins cyclization for the synthesis of heterobicycles, including trans- and cis-fused 1,5-ditosyl-octahydro-1H-pyrrolo[3,2-c]pyridines, have been conducted (Reddy et al., 2010).
Photophysical and Electronic Properties :
- The synthesis and characterization of metal complexes possessing the 5-(2-Pyridyl) Pyrazolate ligands, including the observation of remarkable osmium-induced blue phosphorescence in solution at room temperature, have been explored (Wu et al., 2003).
- Research on the photochemical behavior of octahedral {Ru-NO}6 compounds, including intramolecular redox isomerism of the excited state controlling the photodelivery of NO, has been conducted. This study is significant for understanding the electronic structure of photoactive excited states (De Candia et al., 2010).
Biomedical Applications :
- The design, synthesis, and biological activity of novel octahydro-1H-pyrrolo[3,2-c]pyridine derivatives as C-C chemokine receptor type 5 (CCR5) antagonists have been studied. These compounds show potential anti-human immunodeficiency virus type 1 (HIV-1) activities (Wang et al., 2017).
- Synthesis and biomedical applications of 1H-Pyrazolo[3,4-b]pyridines have been reviewed, covering a diverse range of substituents and synthetic methods, along with their potential biomedical uses (Donaire-Arias et al., 2022).
Mechanism of Action
Target of Action
Trans-Octahydro-2H-pyrano[3,2-c]pyridine is a complex compound with a unique structure The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is synthesized via annulation of the pyran ring onto the arylpiperidin-3-ones . This process might influence its interaction with its targets and the resulting changes. More detailed studies are required to elucidate the exact mode of action.
Biochemical Pathways
It’s synthesized by application of metallated enamine chemistry , which might have implications on its biochemical interactions
Result of Action
It’s known that the compound has antinociceptive activity and interacts with opioid receptor subtypes , which might have implications on its molecular and cellular effects
Properties
IUPAC Name |
(4aR,8aR)-3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-2-7-6-9-4-3-8(7)10-5-1/h7-9H,1-6H2/t7-,8-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVUHVUAMDYNYRF-HTQZYQBOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCCC2OC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CNCC[C@H]2OC1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2007915-59-3 |
Source
|
Record name | rac-(4aR,8aR)-octahydro-2H-pyrano[3,2-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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